3α-Hydroxy-5α-androstane-17β-carboxylic acid methyl ester
3α-Hydroxy-5α-androstane-17β-carboxylic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
10002-85-4
VCID:
VC0156322
InChI:
InChI=1S/C21H34O3/c1-20-10-8-14(22)12-13(20)4-5-15-16-6-7-18(19(23)24-3)21(16,2)11-9-17(15)20/h13-18,22H,4-12H2,1-3H3/t13-,14-,15-,16-,17-,18+,20-,21-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)OC)C)O
Molecular Formula:
C21H34O3
Molecular Weight:
334.5 g/mol
3α-Hydroxy-5α-androstane-17β-carboxylic acid methyl ester
CAS No.: 10002-85-4
Main Products
VCID: VC0156322
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol
| CAS No. | 10002-85-4 |
|---|---|
| Product Name | 3α-Hydroxy-5α-androstane-17β-carboxylic acid methyl ester |
| Molecular Formula | C21H34O3 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | methyl (3S,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate |
| Standard InChI | InChI=1S/C21H34O3/c1-20-10-8-14(22)12-13(20)4-5-15-16-6-7-18(19(23)24-3)21(16,2)11-9-17(15)20/h13-18,22H,4-12H2,1-3H3/t13-,14-,15-,16-,17-,18+,20-,21-/m0/s1 |
| Standard InChIKey | NTIDOCUQWIFRTK-VTBMCCKRSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4C(=O)OC)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)OC)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4C(=O)OC)C)O |
| Synonyms | 3α-Hydroxy-5α-androstane-17β-carboxylic acid methyl ester |
| PubChem Compound | 14561600 |
| Last Modified | Nov 11 2021 |
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